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Compound of Interest

Compound Name: Diholmium tricarbonate

Cat. No.: B15348341 Get Quote

Introduction:

Diholmium tricarbonate (Ho₂(CO₃)₃) serves as a crucial precursor material in the fabrication

of advanced ceramic components. While not directly incorporated into the final ceramic matrix

in its carbonate form, it decomposes upon heating to form holmium oxide (Ho₂O₃), which

imparts unique and desirable properties to a wide range of ceramic materials. These

applications span from specialized colorants to functional components in electronic and optical

devices. This document outlines the key applications, experimental protocols for the use of

diholmium tricarbonate as a precursor, and the resulting properties of holmium-doped

ceramics.

Application: Colorant for Glasses and Ceramic
Glazes
Holmium oxide, derived from the thermal decomposition of diholmium tricarbonate, is a

specialized colorant in the glass and ceramic industry. It is known for producing distinct colors

that can change depending on the lighting conditions.[1][2] In daylight, it typically imparts a

yellow or tannish-pink color, while under fluorescent lighting, it can appear as a fiery orange-

red.[2] This dichroic property makes it valuable for creating unique aesthetic effects in

decorative glasses, enamels, and ceramic glazes.

Protocol for Glaze Preparation:
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An experimental workflow for preparing a holmium-containing ceramic glaze is outlined below.

This process involves the thermal decomposition of diholmium tricarbonate into holmium

oxide, which is then mixed with other glaze components.
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Precursor Preparation

Glaze Formulation

Application and Firing

Diholmium Tricarbonate
(Ho₂(CO₃)₃)

Calcination
(e.g., 800-1000°C)

Heat

Holmium Oxide
(Ho₂O₃) Powder

Decomposition

Addition of
Holmium Oxide (1-5 wt%)

Weighing of
Glaze Components
(Frit, Clay, Silica)

Ball Milling with Water

Sieving of Glaze Slurry

Application to
Bisque-fired Ceramic

Drying

Glaze Firing
(e.g., Cone 6-10)

Finished Holmium-colored
Ceramic Ware
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Prepare Aqueous Solutions of:
Yttrium Nitrate

Holmium Nitrate
(from Diholmium Tricarbonate + Nitric Acid)

Mix Solutions in
Desired Stoichiometric Ratio

Add Precipitant
(e.g., Ammonium Bicarbonate)

under vigorous stirring

Precipitate Washing
(with deionized water and ethanol)

Drying of the Precipitate

Calcination of Precursor Powder
(e.g., 1100-1300°C)

Sieving of Ho:Y₂O₃ Nanopowder

Uniaxial and Cold Isostatic Pressing

Vacuum Sintering
(e.g., 1760°C for 13 hours)

Transparent Ho:Y₂O₃ Ceramic

Diholmium Tricarbonate
Precursor Calcination Holmium Oxide (Ho₂O₃) Solid-State Reaction with

BaCO₃ and TiO₂
Holmium-Doped BaTiO₃ Ceramic Modified Dielectric Properties

(Dielectric Constant, Dielectric Loss)
Application in

Ceramic Capacitors
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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